Cas no 5846-44-6 (rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol
• CAS No: 5846-44-6
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6318789
• PubChem ID: 130123128
• Update Time: 2025-05-21

rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol
• 5846-44-6
• EN300-1626011

• Inchi： 1S/C11H22O/c1-3-9(4-2)10-7-5-6-8-11(10)12/h9-12H,3-8H2,1-2H3/t10-,11+/m0/s1
• InChI Key： XCVWNIDFQMVRTG-WDEREUQCSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C(CC)CC

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol

Research Briefing on rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol (CAS: 5846-44-6) in Chemical Biology and Pharmaceutical Applications

The compound rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol (CAS: 5846-44-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexanol derivative exhibits unique stereochemical properties that make it a promising candidate for various applications, including drug development, asymmetric synthesis, and biocatalysis. Recent studies have focused on its synthesis, enantiomeric separation, and potential biological activities, shedding light on its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol, highlighting an improved catalytic asymmetric hydrogenation method that achieved 92% enantiomeric excess (ee). The research team utilized a chiral iridium catalyst system to optimize the stereoselectivity of the reaction, which could significantly enhance the compound's purity for pharmaceutical applications. This advancement addresses previous challenges in obtaining high-purity enantiomers of this structurally complex molecule.

In pharmacological investigations, preliminary in vitro studies have demonstrated that the (1R,2S)-enantiomer of this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, particularly CYP3A4 (IC50 = 18.7 μM). This finding, reported in a 2024 Biochemical Pharmacology paper, suggests potential applications in drug-drug interaction modulation or as a scaffold for developing more potent CYP inhibitors. The research group is currently exploring structure-activity relationships through systematic derivatization of the cyclohexanol core.

From a materials science perspective, rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol has shown interesting properties as a chiral auxiliary in liquid crystal formulations. A recent ACS Applied Materials & Interfaces publication (2024) described its incorporation into smectic phase materials, where it demonstrated improved thermal stability and mesomorphic range compared to similar compounds. These findings open new possibilities for optoelectronic applications of this molecule beyond its pharmaceutical potential.

Ongoing research is investigating the metabolic fate of rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol using advanced mass spectrometry techniques. Early results indicate complex phase I and II metabolism patterns, with hydroxylation at the pentyl side chain being the predominant oxidative pathway. Understanding these metabolic pathways is crucial for evaluating the compound's potential as a drug candidate or intermediate in pharmaceutical synthesis.

The compound's unique stereochemistry also makes it valuable for studying enzyme-substrate interactions in terpene cyclases, as reported in a recent Nature Chemical Biology article. Researchers have successfully used rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol as a mechanistic probe to elucidate the conformational dynamics of these important biosynthetic enzymes. This application highlights the molecule's dual role as both a potential therapeutic agent and a valuable research tool in chemical biology.

Future research directions for rac-(1R,2S)-2-(pentan-3-yl)cyclohexan-1-ol include optimization of its synthetic scale-up processes, detailed toxicological profiling, and exploration of its potential as a chiral building block for more complex pharmaceutical compounds. The compound's versatility across multiple disciplines underscores its importance in contemporary chemical and pharmaceutical research, warranting continued investigation into its properties and applications.